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Compound of Interest

Compound Name:
2-Aminobenzo[d]oxazole-4-

carboxamide

CAS No.: 1806379-18-9

Cat. No.: B12873683

Get Quote

Part 1: Executive Technical Overview
The synthesis of 2-aminobenzo[d]oxazole-4-carboxamide represents a critical workflow in

the development of pharmacophores targeting DNA repair mechanisms (e.g., PARP inhibition)

and kinase signaling pathways. The benzoxazole core serves as a bioisostere for adenosine or

guanosine, while the 2-amino and 4-carboxamide functionalities provide essential hydrogen-

bonding donors/acceptors for active site binding.

This guide details a convergent synthetic route prioritizing regiochemical fidelity. Unlike routes

starting from unfunctionalized benzoxazoles, which suffer from poor nitration/amination

selectivity, this protocol utilizes 3-hydroxyanthranilic acid (2-amino-3-hydroxybenzoic acid) as

the scaffold. This ensures the carboxamide is locked into the C4-position relative to the oxazole

ring fusion before cyclization occurs.

Core Reaction Pathway
The synthesis hinges on the Von Braun-type cyclization of a ortho-aminophenol precursor

using Cyanogen Bromide (CNBr). This method is selected for its mild conditions and high yield,
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avoiding the harsh thermal requirements of urea-based cyclizations.
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Figure 1: Strategic retrosynthesis ensuring C4-regioselectivity.

Part 2: Detailed Synthetic Protocols
Phase 1: Precursor Assembly (Scaffold
Functionalization)
Objective: Convert 3-hydroxyanthranilic acid to 2-amino-3-hydroxybenzamide. Rationale: Direct

cyclization of the acid yields the carboxylic acid derivative, which is difficult to amidate due to

the poor solubility of the zwitterionic benzoxazole core. Amidating the precursor prior to

cyclization is operationally superior.

Step 1.1: Methyl Ester Formation
Reagents: 3-Hydroxyanthranilic acid (1.0 eq), Methanol (Solvent), H₂SO₄ (Cat.).

Procedure:

Suspend 3-hydroxyanthranilic acid (15.3 g, 100 mmol) in dry Methanol (150 mL).

Add conc. H₂SO₄ (1.0 mL) dropwise at 0°C.

Reflux for 12 hours. Monitor by TLC (EtOAc/Hexane 1:1).

Concentrate in vacuo. Neutralize with sat. NaHCO₃.

Extract with EtOAc, dry over Na₂SO₄, and concentrate to yield Methyl 2-amino-3-

hydroxybenzoate.

Yield Expectation: >90% (Tan solid).[1]
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Step 1.2: Ammonolysis to Amide[2]
Reagents: Methyl 2-amino-3-hydroxybenzoate, 7N NH₃ in Methanol.

Procedure:

Dissolve the methyl ester (16.7 g, 100 mmol) in 7N NH₃ in MeOH (100 mL) in a pressure

vessel.

Stir at 60°C for 24–48 hours.

Cool to 0°C. The product often precipitates.

Filter and wash with cold MeOH/Et₂O.

Yield Expectation: 75–85%.

Checkpoint: 1H NMR should show loss of -OCH₃ singlet and appearance of broad amide -

NH₂ peaks.

Phase 2: The Core Cyclization (The "Lock")
Objective: Construct the 2-aminobenzoxazole ring using Cyanogen Bromide. Mechanism: The

nucleophilic ortho-amine attacks the nitrile carbon of CNBr, followed by intramolecular attack of

the phenol oxygen and elimination of HBr.

Protocol 2.1: CNBr Cyclization
Safety Critical: Cyanogen Bromide is highly toxic and volatile. Handle in a well-ventilated fume

hood. Destroy excess CNBr with NaOH/Bleach solution.
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Parameter Specification

Substrate 2-Amino-3-hydroxybenzamide (1.0 eq)

Reagent Cyanogen Bromide (CNBr) (1.1 – 1.2 eq)

Solvent Methanol / Water (10:1) or THF

Temperature 0°C to Room Temperature

Time 4 – 12 Hours

Step-by-Step:

Dissolution: Dissolve 2-amino-3-hydroxybenzamide (1.52 g, 10 mmol) in Methanol (20 mL)

and Water (2 mL).

Addition: Cool the solution to 0°C. Add a solution of Cyanogen Bromide (1.16 g, 11 mmol) in

Methanol (5 mL) dropwise over 15 minutes.

Note: Do not add solid CNBr directly to avoid localized exotherms.

Reaction: Allow the mixture to warm to room temperature. Stir for 6 hours.

Monitoring: TLC (10% MeOH in DCM). Starting material (more polar) should disappear; a

less polar fluorescent spot appears.

Quench & Workup:

Concentrate the solvent to ~5 mL.

Neutralize carefully with sat. NaHCO₃ solution (pH ~8). The product typically precipitates

as a white/off-white solid.

Filter the solid.[3][4] Wash with cold water (2 x 10 mL) and cold Ethanol (1 x 5 mL).

Purification:

Recrystallize from Ethanol/Water if necessary.
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Alternatively, purify via flash column chromatography (DCM:MeOH 95:5).

Part 3: Mechanism & Logic
The regioselectivity is dictated by the starting material. By placing the carboxamide at the C1

position of the benzene ring (relative to the IUPAC numbering of the anthranilic acid), it ends up

adjacent to the bridgehead nitrogen (C3a) in the benzoxazole system.

Numbering Logic Validation:

Precursor: 2-Amino-3-hydroxybenzamide.

Amide is at position 1 (relative to acid numbering).

Amine is at position 2.[3][4][5][6]

Hydroxyl is at position 3.

Cyclization:

N (from pos 2) becomes N3 of benzoxazole.

O (from pos 3) becomes O1 of benzoxazole.

The carbon between them (C1 carrying amide) is adjacent to the Nitrogen.

In Benzoxazole, the position adjacent to the N-bridgehead (C3a) is Position 4.

Result:2-Aminobenzo[d]oxazole-4-carboxamide.[7]

(Note: If one started with 3-amino-2-hydroxybenzamide, the amide would end up at Position 7).
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Figure 2: Mechanistic flow of the Von Braun cyclization.

Part 4: Characterization & Quality Control
Expected Analytical Data

Physical State: White to off-white powder.

Melting Point: >250°C (decomposition).

1H NMR (DMSO-d₆, 400 MHz):

7.60 (dd, 1H, Ar-H), 7.45 (dd, 1H, Ar-H), 7.15 (t, 1H, Ar-H).

7.80 (br s, 1H, CONH), 7.50 (br s, 1H, CONH).

7.30 (s, 2H, NH₂ - exchangable).
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Note: The 2-amino group protons can appear broad depending on concentration and

water content.

Mass Spectrometry (ESI): [M+H]⁺ calculated for C₈H₇N₃O₂: 178.05; Found: 178.1.

Troubleshooting Table
Issue Probable Cause Corrective Action

Low Yield
Incomplete cyclization;

Hydrolysis of CNBr.

Ensure fresh CNBr. Run

reaction in anhydrous THF if

MeOH/Water fails.

Sticky Solid Trapped solvent or impurities.
Triturate with diethyl ether or

cold acetonitrile.

Regioisomer Contamination Incorrect starting material.

Verify 3-hydroxyanthranilic acid

vs 3-aminosalicylic acid by

NMR before starting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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